Cas no 1041026-61-2 (3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine)

• Product Name: 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine
• CAS No: 1041026-61-2
• MF: C₁₂H₁₅Br₂NO₂S
• MW: 397.126000642776
• MDL: MFCD18782896
• CID: 1038120
• PubChem ID: 56776985
• Update Time: 2025-11-01

3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(bromomethyl)-1-tosylazetidine
• 3,3-Bis(broMoMethyl)-1-(p...
• 3,3-Bis(bromomethyl)-1-(p-toluenesulfonyl)azetidine
• 3,3-bis-bromomethyl-1-(toluene-4-sulfonyl)-azetidine
• 3,3-Bis(bromomethyl)
• 3,3-Bis(bromomethyl)-1-(4-tolylsulfonyl)azetidine
• 3,3-bis(bromomethyl)-1-(4-methylphenyl)sulfonylazetidine
• 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine
• C12H15Br2NO2S
• IOQDNRYTTAIWTH-UHFFFAOYSA-N
• RP07531
• PB16832
• 3,3-Bis(bromomethyl);-1-tosylazetidine
• AB0039429
• Y6893
• 3,3-B
• EN300-140224
• 3,3-Bis(bromomethyl)-1-(4-methylbenzene-1-sulfonyl)azetidine
• SY096951
• J-511057
• AS-36459
• CS-0051638
• Azetidine, 3,3-bis(bromomethyl)-1-[(4-methylphenyl)sulfonyl]-
• A896288
• AKOS015950469
• 1041026-61-2
• 3,3-Bis(bromomethyl)-1-(p-toluenesulfonyl)azetidine 95+%
• SCHEMBL896730
• DTXSID70718468
• MFCD18782896
• DB-365701

• MDL： MFCD18782896
• Inchi： 1S/C12H15Br2NO2S/c1-10-2-4-11(5-3-10)18(16,17)15-8-12(6-13,7-14)9-15/h2-5H,6-9H2,1H3
• InChI Key： IOQDNRYTTAIWTH-UHFFFAOYSA-N
• SMILES： BrCC1(CBr)CN(C1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 394.91900
• Monoisotopic Mass: 394.91903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.708±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-105 ºC
• Solubility: Almost insoluble (0.044 g/l) (25 º C),
• PSA: 45.76000
• LogP: 3.79420

3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： R36
• Safety Instruction： S26
• Hazardous Material Identification：

Additional information on 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine

Comprehensive Overview of 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine (CAS No. 1041026-61-2)

3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine (CAS No. 1041026-61-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring structure and functional groups, is widely utilized in the development of advanced materials and bioactive molecules. Its molecular formula, C₁₃H₁₇Br₂NO₂S, highlights its complex yet versatile nature, making it a valuable intermediate in organic synthesis.

The compound's bromomethyl groups and tosyl (4-methylbenzenesulfonyl) moiety contribute to its reactivity, enabling it to participate in various cross-coupling and substitution reactions. Researchers often explore its potential in constructing heterocyclic frameworks, which are pivotal in drug discovery and material science. Given the rising demand for high-performance polymers and pharmaceutical intermediates, 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine has become a subject of interest for its ability to introduce functional diversity into target molecules.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry practices. This aligns with the growing trend of optimizing synthetic routes for 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine to minimize environmental impact. Questions such as "How to improve the yield of azetidine derivatives?" or "What are the applications of bromomethyl-containing compounds in medicinal chemistry?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

From a structural perspective, the azetidine ring in this compound offers rigidity and conformational stability, which are desirable traits in the design of bioactive molecules. Its tosyl group further enhances its utility as a protecting group or leaving group in multi-step syntheses. The compound's compatibility with palladium-catalyzed reactions and nucleophilic substitutions makes it a versatile building block for constructing complex architectures.

Another area of interest is the compound's potential role in catalysis and material science. For instance, its bromine atoms can serve as handles for further functionalization, enabling the creation of customized ligands or polymeric networks. Researchers are also investigating its use in photoactive materials, where its unique electronic properties could be harnessed for applications in optoelectronics or sensors.

In summary, 3,3-bis(bromomethyl)-1-(4-methylbenzenesulfonyl)azetidine (CAS No. 1041026-61-2) is a multifaceted compound with broad applications in synthetic chemistry, pharmaceuticals, and materials science. Its structural features and reactivity profile make it a valuable tool for researchers aiming to innovate in these fields. As the demand for specialty chemicals and tailor-made intermediates grows, this compound is poised to remain a key player in advancing scientific and industrial applications.